Methyl 3-amino-7-(trifluoromethyl)-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-amino-7-(trifluoromethyl)-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H8F3NO2S/c1-17-10(16)9-7(15)5-3-2-4-6(8(5)18-9)11(12,13)14/h2-4H,15H2,1H3
• InChI Key: IXKJNIAIFXOMFV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)C(=CC=C2)C(F)(F)F)N
• Molecular Formula: C11H8F3NO2S
• Molecular Weight: 275.25 g/mol

Description

Methyl 3-amino-7-(trifluoromethyl)-1-benzothiophene-2-carboxylate, or 3-ATC, is a synthetic compound that has been studied for its potential scientific and medicinal applications. It is a derivative of benzothiophene, a sulfur-containing heterocyclic compound, and has been found to possess a range of properties that make it attractive for use in research, industry, and medicine.

Scientific Research Applications

Chemical Structure Analysis

Studies have focused on understanding the crystal structure of related benzothiophene derivatives. For instance, the crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate was examined to understand its molecular configuration, highlighting the importance of intra- and intermolecular hydrogen bonding in stabilizing the crystal structure (Vasu et al., 2004).

Synthesis Routes

Research has developed facile and general routes to benzothiophenes, indicating the broad functional group tolerance and the potential for creating diverse derivatives for various applications. For example, a general route to 3-((trifluoromethyl)thio)benzofurans and benzothiophenes has been reported, showcasing the versatility in synthesizing fluorinated aromatic compounds (J. Sheng, C. Fan, Jie Wu, 2014).

Biological Activity

Certain benzothiophene derivatives have been identified to possess antibacterial and antifungal activities. This demonstrates the potential pharmaceutical applications of these compounds in developing new antimicrobial agents (Vasu et al., 2005).

Methodological Advances

The development of bench-stable reagents for synthetic chemistry, such as the synthesis of benzyl ethers from alcohols using pyridinium salts, represents another application area. These methodological advances facilitate the synthesis of complex molecules and can be applied in the synthesis of benzothiophene derivatives (Kevin W. C. Poon, G. Dudley, 2006).

Radioligand Binding Studies

Methyl esters of 2-aminotetrahydrobenzothiophene-3-carboxylic acids decorated with trifluoromethyl-containing heterocycles have been studied for their effects on neuronal NMDA receptors, indicating potential applications in neuropharmacology (V. Sokolov et al., 2018).